Cas no 1541824-43-4 (1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine
• CAS No: 1541824-43-4
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6263745
• PubChem ID: 80605258
• Update Time: 2025-10-29

1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine
• AKOS019171735
• EN300-1931412
• 1541824-43-4

• Inchi： 1S/C10H13F2NO/c1-10(13,9(11)12)7-3-5-8(14-2)6-4-7/h3-6,9H,13H2,1-2H3
• InChI Key： GPQQFWSPAYOBCV-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC(=CC=1)OC)N)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine

Introduction to CAS No. 1541824-43-4: 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine

The compound CAS No. 1541824-43-4, also known as 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis. The molecule combines a difluoromethyl group with a methoxy-substituted phenyl ring, creating a versatile platform for further chemical modifications and functionalization.

Recent studies have highlighted the importance of difluoromethyl groups in modulating the pharmacokinetic properties of bioactive compounds. The presence of two fluorine atoms in the difluoromethyl group introduces electronic effects that can enhance the stability and bioavailability of the compound. Additionally, the methoxyphenyl group contributes to the molecule's hydrophobicity and aromaticity, making it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors.

The synthesis of 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine involves a multi-step process that typically begins with the preparation of intermediates such as difluoromethyl ketones or fluorinated alcohols. These intermediates are then subjected to nucleophilic substitution or coupling reactions to introduce the methoxyphenyl group. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, is critical to achieving high yields and maintaining the integrity of the fluorinated moiety.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The combination of fluorine atoms and aromatic substituents makes it an attractive candidate for designing molecules with enhanced pharmacodynamic properties. For instance, researchers have explored its use in developing small molecule inhibitors targeting kinases involved in cancer progression. The ability to fine-tune the molecule's electronic properties through fluorination has been shown to improve binding affinity and selectivity.

In addition to its role in therapeutic development, 1,1-difluoro-2-(4-methoxyphenyl)propan-2-amine has also been investigated for its potential in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored surface properties. These SAMs have applications in sensors, coatings, and nanotechnology, where control over surface chemistry is essential for device performance.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure, enabling researchers to predict reactivity and optimize synthetic pathways. Furthermore, machine learning algorithms are being employed to analyze large datasets related to fluorinated compounds, offering new avenues for rational drug design.

In conclusion, CAS No. 1541824-43-4 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.